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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethanamine

CAS No.: 23702-88-7

Cat. No.: B2736734

Get Quote

Technical Guide: 2-(2-Ethoxyethoxy)ethanamine
Synonyms: Diethylene glycol monoethyl ether amine; 2-(2-Ethoxyethoxy)ethylamine; Amino-

PEG2-Et. CAS Number: 23702-88-7 Molecular Formula: C₆H₁₅NO₂ Molecular Weight: 133.19

g/mol [1]

Part 1: Chemical Architecture & Properties
This molecule functions as a heterobifunctional linker precursor. Its structure consists of a

primary amine terminus (reactive nucleophile) connected to an ethyl ether tail via a short

polyethylene glycol (PEG) spacer. This amphiphilic architecture allows it to modulate the

solubility and pharmacokinetics of conjugated small molecules, making it a critical component

in PROTAC® (Proteolysis Targeting Chimera) and ADC (Antibody-Drug Conjugate) linkerology.

Physicochemical Data Table
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Property Value Context for Researchers

Physical State Liquid (Clear/Colorless)

Easy to dispense

volumetrically; miscible in polar

organic solvents (DMSO, DMF,

MeOH).

Density ~0.92 g/mL

Essential for calculating

stoichiometric equivalents in

liquid handling.

Refractive Index ~1.429
Verification of purity via

refractometry.

Boiling Point >200°C (Predicted)

Low volatility reduces

inhalation risk compared to

lower alkyl amines, but vapor

pressure still necessitates

ventilation.

pKa (Conjugate Acid) ~9.5 - 10.0 (Est.)

The primary amine is

moderately basic; it will exist

as a cation (

) at physiological pH.

Solubility Water, Alcohols, DCM

Excellent solubility in both

aqueous buffers and organic

synthesis solvents.

Part 2: Hazard Profiling & Toxicology (The "Why")
Unlike generic SDS summaries, this section analyzes the mechanism of toxicity to inform your

risk assessment.

Corrosivity Mechanism (Skin/Eye)[3][4]
Hazard Classification:Skin Corr. 1B / Eye Dam. 1 (Inferred from structural analogs like 2-

methoxyethanamine).
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Mechanism: The unhindered primary amine lone pair is highly nucleophilic and basic. Upon

contact with tissue, it catalyzes the alkaline hydrolysis of cellular lipids (saponification) and

denatures proteins (liquefaction necrosis).

Implication: Unlike acid burns which form a protective eschar (coagulative necrosis), amine

burns penetrate deep into tissue until neutralized. Immediate irrigation is non-negotiable.

Reactivity Hazards
Carbamate Formation: Primary amines react rapidly with atmospheric

to form carbamate salts.

Observation: White crust formation on the cap or turbidity in the liquid.

Prevention:[2] Must be stored under inert atmosphere (Argon/Nitrogen).

Incompatibility: Violent reaction with strong oxidizers, acid chlorides, and anhydrides.[3]

Part 3: Strategic Safety Protocols
This workflow is designed to prevent exposure and maintain reagent integrity.

Engineering Controls & PPE[3][5]
Ventilation: Handle strictly within a certified chemical fume hood.

Glove Selection:

Recommended: Nitrile (Double gloving recommended for synthesis).

Avoid: Latex (poor chemical resistance to amines).

Eye Protection: Chemical splash goggles. Face shield required if dispensing >50 mL.

Storage Logic[6]
Temperature:2–8°C.[4] Cold storage slows oxidation and degradation.
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Atmosphere:Hygroscopic & Air Sensitive. Purge headspace with Nitrogen or Argon after

every use. Seal with Parafilm®.

Diagram: Safe Handling Workflow

Fig 1: Inert Atmosphere Handling Protocol for Amine Reagents

Reagent Retrieval Visual Inspection
(Check for turbidity/crust)

Warm to RT
(Prevent condensation)Clear

Open in Fume Hood
(Inert Gas Line Ready)

Precipitate? Dispense via Syringe
(Avoid pouring)

Purge Headspace
(N2/Ar) Return to 2-8°C

Click to download full resolution via product page

Part 4: Emergency Response
Self-validating protocol: If you cannot access the safety shower within 10 seconds, your

workspace is non-compliant.

Scenario Immediate Action Mechanistic Rationale

Skin Contact
Flush for 15+ mins with tepid

water.[3] Do not use vinegar.

Water dilutes the base and

removes heat. Acid

neutralization (vinegar) is

exothermic and can worsen

the burn.

Eye Contact
Irrigate immediately. Hold

eyelids apart.

Alkaline substances penetrate

the cornea rapidly; seconds

determine the risk of blindness.

Spill (<10 mL)
Absorb with vermiculite or

chem-pads.

Do not use paper towels (rapid

oxidation risk).

Spill (>100 mL) Evacuate. Call EHS.

Vapor concentration may

exceed STEL (Short-Term

Exposure Limit).
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Part 5: Research Applications (Linkerology)
In drug discovery, 2-(2-Ethoxyethoxy)ethanamine is a "spacer" unit. It provides a specific

distance (approx. 9-12 Å) between two functional motifs without adding significant lipophilicity

or steric bulk.

Synthesis Workflow: Amide Bond Formation
The most common reaction is coupling the amine to a carboxylic acid (e.g., on a drug scaffold)

using standard coupling agents (HATU/EDC).

Fig 2: Standard Bioconjugation Logic for PEG-Amine Linkers

2-(2-Ethoxyethoxy)ethanamine
(Nucleophile)

Activated Ester Intermediate

Nucleophilic Attack

Target Molecule-COOH
(Electrophile)

Activation Step
(HATU/DIPEA or NHS/EDC)

Amide Conjugate
(Target-CO-NH-PEG2-Et)

 - Leaving Group
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Critical Experimental Notes
Stoichiometry: Use a slight excess (1.2 – 1.5 eq) of the amine if the acid is the precious

component.

pH Control: Maintain reaction pH between 8.0 – 9.0. Below pH 8, the amine is protonated (
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) and non-nucleophilic. Above pH 10, hydrolysis of the active ester competes.

Quenching: Residual amine can be scavenged using an isocyanate resin or removed via

acidic workup (if the product is acid-stable).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-(2-Ethoxyethoxy)ethanamine safety data sheet (SDS)
PDF]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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